4-(2-Oxo-2-piperidin-1-ylethyl)sulfanyl-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-one

• IUPAC Name: 4-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-one
• InChI: InChI=1S/C14H19N3O2S/c18-12(17-7-2-1-3-8-17)9-20-13-10-5-4-6-11(10)15-14(19)16-13/h1-9H2,(H,15,16,19)
• InChI Key: JTTKZYFQQPQEHJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CSC2=NC(=O)NC3=C2CCC3
• Molecular Formula: C14H19N3O2S
• Molecular Weight: 293.39 g/mol

Description

4-(2-Oxo-2-piperidin-1-ylethyl)sulfanyl-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-one is a useful research compound. Its molecular formula is C14H19N3O2S and its molecular weight is 293.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Synthesis of Sulfanyl Pyrimidin-4(3H)-one Derivatives : A study conducted by Bassyouni and Fathalla (2013) elaborates on the synthesis of new heterocyclic sulfanylpyrimidin-4(3H)-one derivatives. These compounds were synthesized through reactions with phenacyl bromide, 4-methyl phenacyl bromide, or 4-nitrophenacyl bromide. The resultant derivatives displayed a spectrum of biological activities such as antimicrobial, antiviral, anticancer, antidepressive, anti-inflammatory, and anticoagulant properties, showcasing the versatility of pyrimidine derivatives in scientific research Bassyouni & Fathalla, 2013.

• Antiproliferative Activity : Mallesha et al. (2012) synthesized a series of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives and evaluated their antiproliferative activity against human cancer cell lines. Certain compounds demonstrated promising activity, highlighting the potential of pyrimidine derivatives in cancer research Mallesha et al., 2012.

• Antibacterial Applications : Azab, Youssef, and El-Bordany (2013) focused on synthesizing new heterocyclic compounds containing a sulfonamido moiety for antibacterial applications. Their work resulted in compounds with significant antibacterial activity, demonstrating the potential of pyrimidine-based compounds in developing new antibiotics Azab, Youssef, & El-Bordany, 2013.

• Antimicrobial Activity of Tricyclic Compounds : Mittal, Sarode, and Vidyasagar (2011) synthesized substituted tricyclic compounds that exhibited notable antibacterial and antifungal activities. These compounds, including tetrahydropyrido and thieno pyrimidin derivatives, offer insights into the design of new antimicrobial agents Mittal, Sarode, & Vidyasagar, 2011.